Cas no 1261233-93-5 (1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride)

• Product Name: 1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride
• CAS No: 1261233-93-5
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• CID: 2166545
• Update Time: 2025-11-04

1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride
• SBB075953
• 1-(2-chlorobenzyl)-2-methylpiperazine hydrochloride
• 1-[(2-chlorophenyl)methyl]-2-methylpiperazine, chloride

• Inchi： 1S/C12H17ClN2.ClH/c1-10-8-14-6-7-15(10)9-11-4-2-3-5-12(11)13;/h2-5,10,14H,6-9H2,1H3;1H
• InChI Key： HLTLSWZQGOBYHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CCNCC1C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 15.3

Additional information on 1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride

Recent Advances in the Study of 1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride (CAS: 1261233-93-5)

The compound 1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride (CAS: 1261233-93-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine backbone and chloro-benzyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary findings suggest that 1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride may interact with dopamine and serotonin receptors, which could have implications for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking studies to elucidate its binding affinity and selectivity for these receptors.

In addition to its neurological applications, recent studies have explored the compound's potential as an antimicrobial agent. In vitro assays have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular activity against drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell membranes, although further research is needed to confirm this hypothesis.

The synthesis of 1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride has also been optimized in recent years. Novel synthetic routes have been developed to improve yield and purity, with a focus on green chemistry principles to minimize environmental impact. These advancements have facilitated larger-scale production, enabling more extensive preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further characterization. Additionally, toxicological studies are ongoing to assess its safety profile at therapeutic doses. Researchers are also investigating potential drug-drug interactions to ensure its compatibility with existing treatments.

In conclusion, 1-(2-Chloro-benzyl)-2-methyl-piperazine hydrochloride represents a promising candidate for further development in both neurological and antimicrobial applications. Continued research efforts are expected to shed more light on its therapeutic potential and pave the way for clinical trials. The compound's unique chemical structure and versatile biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.